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Compound of Interest

Compound Name: Bryostatin 3
CAS No.: 87370-86-3
Cat. No.: B1239165
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bryostatin 3 is a potent marine-derived macrocyclic lactone belonging to the bryostatin family,
originally isolated from the bryozoan Bugula neritina.[1] Like other members of its class,
Bryostatin 3 is a powerful modulator of Protein Kinase C (PKC), a family of enzymes crucial
for various cellular signaling pathways that regulate cell growth, differentiation, and apoptosis.
[1][2] With a Ki of 2.75 nM for PKC, Bryostatin 3 is a valuable tool for investigating PKC-
mediated cellular processes.[3][4] These application notes provide detailed protocols for the
preparation of Bryostatin 3 stock solutions for use in in vitro studies, ensuring reproducibility
and optimal performance in your experiments.

Data Presentation

The following tables summarize the key quantitative data for Bryostatin 3 and provide a quick
reference for the preparation of stock solutions.

Table 1: Physicochemical and Storage Properties of Bryostatin 3
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Property

Value

Molecular Formula

Ca6He4017

Molecular Weight 888.99 g/mol [1]

Appearance White crystalline solid[1]

Purity >95%

Solubility Soluble in DMSO, ethanol, and methanol[1][4]

Storage of Solid

Store at -20°C, protect from oxygen and direct
sunlight[1]

Storage of Stock Solution

Aliquot and store at -20°C for up to 3 months

Table 2: Preparation of a 1 mM Bryostatin 3 Stock Solution in DMSO

Mass of Bryostatin 3 Volume of DMSO to Add Final Concentration
1mg 1.125 mL 1mM
0.5 mg 0.562 mL 1 mM
0.1 mg 0.112 mL 1mM

Experimental Protocols
Materials

o Bryostatin 3 (solid)

Calibrated analytical balance

Sterile, precision micropipettes and tips

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials
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e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 1 mM Bryostatin 3 Stock
Solution

This protocol describes the preparation of a 1 mM stock solution of Bryostatin 3 in DMSO.
This concentration is a convenient starting point for subsequent dilutions to working
concentrations for various in vitro assays.

o Pre-weighing Preparation: Before opening the vial of Bryostatin 3, allow it to equilibrate to
room temperature for at least 20-30 minutes. This prevents the condensation of moisture,
which could affect the stability of the compound.

¢ Weighing Bryostatin 3: In a sterile environment (e.g., a laminar flow hood), carefully weigh
the desired amount of Bryostatin 3 powder using a calibrated analytical balance. For
example, weigh 1 mg of the compound. Due to the small quantities often used, it is advisable
to use a balance with a readability of at least 0.01 mg.

 Dissolution: Transfer the weighed Bryostatin 3 into a sterile amber microcentrifuge tube or
cryovial. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to
achieve a 1 mM concentration. For 1 mg of Bryostatin 3 (MW: 888.99 g/mol ), add 1.125 mL
of DMSO.

¢ Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the Bryostatin 3 is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particles. If necessary, gentle warming in a 37°C water bath for a few minutes can aid
dissolution.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber cryovials. Store the aliquots at
-20°C. Under these conditions, the stock solution is expected to be stable for up to three
months.

o Preparation of Working Solutions: When needed for an experiment, thaw a single aliquot of
the stock solution at room temperature. Dilute the stock solution in the appropriate cell
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culture medium to the desired final working concentration. For example, to achieve a final
concentration of 100 nM in 1 mL of medium, add 0.1 pL of the 1 mM stock solution. It is
recommended to prepare working solutions fresh for each experiment.

Note on Handling: Bryostatins are potent bioactive molecules and should be handled with care.
Always wear appropriate PPE. It has been noted that bryostatins can adhere to glass and
plastic surfaces in aqueous solutions, so care should be taken during dilutions and transfers.[5]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Bryostatin 3 stock solution.

Signaling Pathway
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Caption: Bryostatin 3 activation of the PKC signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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